S-(2-bromo-2-chloro-1,1-difluoroethyl)glutathione
S-(2-bromo-2-chloro-1,1-difluoroethyl)glutathione
Brand Name:
Vulcanchem
CAS No.:
142628-07-7
VCID:
VC0235234
InChI:
InChI=1S/C12H17BrClF2N3O6S/c13-11(14)12(15,16)26-4-6(10(25)18-3-8(22)23)19-9(24)5(17)1-2-7(20)21/h5-6,11H,1-4,17H2,(H,18,25)(H,19,24)(H,20,21)(H,22,23)/t5-,6-,11?/m0/s1
SMILES:
C(CC(=O)O)C(C(=O)NC(CSC(C(Cl)Br)(F)F)C(=O)NCC(=O)O)N
Molecular Formula:
C12H17BrClF2N3O6S
Molecular Weight:
484.7 g/mol
S-(2-bromo-2-chloro-1,1-difluoroethyl)glutathione
CAS No.: 142628-07-7
Main Products
VCID: VC0235234
Molecular Formula: C12H17BrClF2N3O6S
Molecular Weight: 484.7 g/mol
| CAS No. | 142628-07-7 |
|---|---|
| Product Name | S-(2-bromo-2-chloro-1,1-difluoroethyl)glutathione |
| Molecular Formula | C12H17BrClF2N3O6S |
| Molecular Weight | 484.7 g/mol |
| IUPAC Name | (4S)-4-amino-5-[[(2R)-3-(2-bromo-2-chloro-1,1-difluoroethyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C12H17BrClF2N3O6S/c13-11(14)12(15,16)26-4-6(10(25)18-3-8(22)23)19-9(24)5(17)1-2-7(20)21/h5-6,11H,1-4,17H2,(H,18,25)(H,19,24)(H,20,21)(H,22,23)/t5-,6-,11?/m0/s1 |
| Standard InChIKey | OTVNACHPZVGLNB-KNNPZSQVSA-N |
| Isomeric SMILES | C(CC(=O)O)[C@@H](C(=O)N[C@@H](CSC(C(Cl)Br)(F)F)C(=O)NCC(=O)O)N |
| SMILES | C(CC(=O)O)C(C(=O)NC(CSC(C(Cl)Br)(F)F)C(=O)NCC(=O)O)N |
| Canonical SMILES | C(CC(=O)O)C(C(=O)NC(CSC(C(Cl)Br)(F)F)C(=O)NCC(=O)O)N |
| Sequence | EXG |
| Synonyms | BCDFG S-(2-bromo-2-chloro-1,1-difluoroethyl)glutathione |
| PubChem Compound | 3036106 |
| Last Modified | Nov 11 2021 |
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